Cas no 2091774-57-9 (1-(Bromomethyl)-4,5-difluoro-2-iodobenzene)

1-(Bromomethyl)-4,5-difluoro-2-iodobenzene is a halogenated aromatic compound featuring bromomethyl, difluoro, and iodo substituents on a benzene ring. This structure makes it a versatile intermediate in organic synthesis, particularly for cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig aminations. The presence of multiple halogens enhances reactivity, allowing selective functionalization at different sites. The bromomethyl group facilitates further derivatization, while the iodine and fluorine substituents offer opportunities for regioselective transformations. Its stability under standard conditions ensures ease of handling, making it suitable for pharmaceutical and agrochemical research. The compound’s well-defined reactivity profile supports its use in constructing complex molecular architectures.

1-(Bromomethyl)-4,5-difluoro-2-iodobenzene structure

2091774-57-9 structure

Product Name:1-(Bromomethyl)-4,5-difluoro-2-iodobenzene

CAS No:2091774-57-9

MF:C₇H₄BrF₂I

MW:332.911940574646

CID:5879135

PubChem ID:131270350

Update Time:2025-05-27

1-(Bromomethyl)-4,5-difluoro-2-iodobenzene Chemical and Physical Properties

Names and Identifiers

- 1-(bromomethyl)-4,5-difluoro-2-iodobenzene
- 2091774-57-9
- EN300-6814846
- 1-(Bromomethyl)-4,5-difluoro-2-iodobenzene
- Inchi： 1S/C7H4BrF2I/c8-3-4-1-5(9)6(10)2-7(4)11/h1-2H,3H2
- InChI Key： ARPGJQGXHGIGIH-UHFFFAOYSA-N
- SMILES： IC1C=C(C(=CC=1CBr)F)F

Computed Properties

Exact Mass: 331.85092g/mol
Monoisotopic Mass: 331.85092g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 134
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 0Å²

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-6814846-0.05g	1-(bromomethyl)-4,5-difluoro-2-iodobenzene	2091774-57-9	95.0%	0.05g	$186.0	2025-03-12
Enamine	EN300-6814846-0.1g	1-(bromomethyl)-4,5-difluoro-2-iodobenzene	2091774-57-9	95.0%	0.1g	$277.0	2025-03-12
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Enamine	EN300-6814846-0.5g	1-(bromomethyl)-4,5-difluoro-2-iodobenzene	2091774-57-9	95.0%	0.5g	$624.0	2025-03-12
Enamine	EN300-6814846-1.0g	1-(bromomethyl)-4,5-difluoro-2-iodobenzene	2091774-57-9	95.0%	1.0g	$800.0	2025-03-12
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Enamine	EN300-6814846-10.0g	1-(bromomethyl)-4,5-difluoro-2-iodobenzene	2091774-57-9	95.0%	10.0g	$3438.0	2025-03-12